4-chloro-6,8-dimethoxy-2-methylquinoline
Overview
Description
4-Chloro-6,8-dimethoxy-2-methylquinoline (4-Cl-6,8-DMMQ) is a quinoline derivative with a wide range of applications in scientific research. It is a valuable compound for biochemical and physiological studies due to its unique structure and properties. It has been used in various laboratory experiments as a reagent, catalyst, and inhibitor. 4-Cl-6,8-DMMQ has been studied extensively in the fields of biochemistry, pharmacology, and toxicology.
Scientific Research Applications
4-Cl-6,8-DMMQ has been used in various scientific research applications. It has been used as a reagent in the synthesis of other quinoline derivatives and as a catalyst in the synthesis of polycyclic aromatic compounds. It has also been used as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH). 4-Cl-6,8-DMMQ has been studied as a potential therapeutic agent for the treatment of neurological diseases and cancer.
Mechanism of Action
The mechanism of action of 4-Cl-6,8-DMMQ is not yet fully understood. However, it is believed to act as an inhibitor of FAAH, an enzyme involved in the metabolism of endocannabinoids. By blocking the activity of FAAH, 4-Cl-6,8-DMMQ increases the levels of endocannabinoids in the body, which may have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-6,8-DMMQ are not yet fully understood. However, it is believed to have neuroprotective and anti-inflammatory effects, as well as potential anti-cancer properties. In addition, 4-Cl-6,8-DMMQ may have an effect on the endocannabinoid system, which is involved in many physiological processes, such as appetite, pain, memory, and mood.
Advantages and Limitations for Lab Experiments
4-Cl-6,8-DMMQ is a useful reagent for laboratory experiments due to its high solubility in organic solvents and its ability to form stable complexes with other molecules. However, it is also limited in its use due to its low boiling point and its tendency to form explosive mixtures with air.
Future Directions
The future directions for 4-Cl-6,8-DMMQ research include further studies on its mechanism of action, biochemical and physiological effects, and therapeutic potential. In addition, more research is needed on its use as a reagent and catalyst in laboratory experiments. Additionally, further studies on its safety and toxicity profile are needed in order to determine its potential for use in clinical applications.
Synthesis Methods
4-Cl-6,8-DMMQ is synthesized by a reaction between 4-chloro-6-methoxy-2-methylquinoline (4-Cl-6-Mq) and 8-methoxy-2-methylquinoline (8-Mq) in an ethanol-water mixture. The reaction is catalyzed by a Lewis acid, such as zinc chloride, and proceeds via an intramolecular nucleophilic substitution reaction. The resulting product is a white crystalline solid with a melting point of 128-132 °C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6,8-dimethoxy-2-methylquinoline involves the reaction of 2-methylquinoline with chloroacetyl chloride followed by methylation and demethylation reactions.", "Starting Materials": [ "2-methylquinoline", "chloroacetyl chloride", "methyl iodide", "sodium hydride", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: 2-methylquinoline is reacted with chloroacetyl chloride in the presence of anhydrous aluminum chloride to yield 4-chloro-2-methylquinoline.", "Step 2: 4-chloro-2-methylquinoline is then reacted with methyl iodide and sodium hydride in dimethylformamide to yield 4-chloro-6-methyl-2-methylthioquinoline.", "Step 3: The above product is then demethylated using hydrochloric acid to yield 4-chloro-6-methylquinoline.", "Step 4: 4-chloro-6-methylquinoline is then reacted with sodium hydroxide and potassium carbonate in methanol to yield 4-chloro-6,8-dimethoxy-2-methylquinoline.", "Step 5: The final product is isolated by filtration and washed with diethyl ether." ] } | |
CAS RN |
652993-37-8 |
Product Name |
4-chloro-6,8-dimethoxy-2-methylquinoline |
Molecular Formula |
C12H12ClNO2 |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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